Cas no 2228793-41-5 (3-chloro-2-(nitromethyl)phenol)

• Product Name: 3-chloro-2-(nitromethyl)phenol
• CAS No: 2228793-41-5
• MF: C₇H₆ClNO₃
• MW: 187.580440998077
• CID: 6437640
• PubChem ID: 165650380
• Update Time: 2025-06-08

3-chloro-2-(nitromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-(nitromethyl)phenol
• EN300-1980968
• 2228793-41-5

• Inchi： 1S/C7H6ClNO3/c8-6-2-1-3-7(10)5(6)4-9(11)12/h1-3,10H,4H2
• InChI Key： OCFTXMLYOBFPCH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C[N+](=O)[O-])O

Computed Properties

• Exact Mass: 187.0036207g/mol
• Monoisotopic Mass: 187.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66Ų

Additional information on 3-chloro-2-(nitromethyl)phenol

Professional Introduction to 3-chloro-2-(nitromethyl)phenol (CAS No. 2228793-41-5)

3-chloro-2-(nitromethyl)phenol, with the chemical identifier CAS No. 2228793-41-5, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The presence of both chloro and nitromethyl functional groups makes it a versatile intermediate, facilitating various synthetic pathways that are crucial for medicinal chemistry.

The molecular structure of 3-chloro-2-(nitromethyl)phenol consists of a phenolic ring substituted with a chloro group at the 3-position and a nitromethyl group at the 2-position. This arrangement imparts distinct reactivity, making it a valuable building block for further chemical modifications. The compound's ability to undergo nucleophilic substitution reactions, particularly at the nitromethyl group, allows for the introduction of diverse functional groups, thereby expanding its utility in drug discovery.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-chloro-2-(nitromethyl)phenol. Research has indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in various diseases. For instance, studies have suggested that derivatives of this compound could interfere with the activity of kinases and other enzymes involved in cancer signaling pathways. Such findings have prompted further investigation into its role as a lead compound for developing targeted therapies.

The synthesis of 3-chloro-2-(nitromethyl)phenol involves a series of well-established organic reactions. The chlorination step typically employs reagents such as sulfuryl chloride or N-chlorosuccinimide to introduce the chloro group at the 3-position of the phenol ring. Subsequently, the nitromethylation reaction is carried out using nitromethanol or methyl nitrite in the presence of an acid catalyst. These steps highlight the compound's importance as a synthetic intermediate and underscore its accessibility for further functionalization.

One of the most compelling aspects of 3-chloro-2-(nitromethyl)phenol is its role in generating biologically active molecules. Researchers have leveraged its structural features to develop analogs with enhanced pharmacological properties. For example, modifications at the nitromethyl group have led to compounds with improved solubility and bioavailability, which are critical factors for drug efficacy. Additionally, studies have explored its potential as an intermediate in the synthesis of antiviral and anti-inflammatory agents, further broadening its scope in medicinal chemistry.

The latest advancements in computational chemistry have also contributed to the understanding of 3-chloro-2-(nitromethyl)phenol's reactivity and mechanism of action. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets, providing insights into its potential therapeutic applications. These computational studies complement experimental approaches, offering a more comprehensive view of its pharmacological profile.

In conclusion, 3-chloro-2-(nitromethyl)phenol (CAS No. 2228793-41-5) represents a promising compound in pharmaceutical research due to its unique structural features and synthetic versatility. Its potential applications in drug development, particularly as an intermediate for creating novel therapeutic agents, make it a subject of intense interest among chemists and biologists. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in future advancements in medicinal chemistry.